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Compound of Interest

Compound Name: PF-750

Cat. No.: B1679707 Get Quote

Proper handling of PF-750 is critical to ensure the safety of laboratory personnel. This section

outlines the necessary precautions and immediate response measures in case of accidental

exposure.

Personal Protective Equipment (PPE): When handling PF-750, it is mandatory to use the

following personal protective equipment:

Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166

(EU) or NIOSH (US) standards.[1]

Hand Protection: Handle with chemical-impermeable gloves that have been inspected prior

to use. The selected gloves must satisfy the specifications of EU Directive 89/686/EEC and

the standard EN 374 derived from it.[1]

Body Protection: Wear fire/flame resistant and impervious clothing.[1]

Respiratory Protection: In case of inadequate ventilation, wear a suitable respirator.

Handling and Storage:

PF-750 should be handled in a well-ventilated place.[1]

Avoid the formation of dust and aerosols.[1]

Keep the container tightly closed in a dry, cool, and well-ventilated place.[1]
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Store apart from foodstuff containers or incompatible materials such as strong oxidizing

agents, strong acids, and strong bases.[1][3]

Emergency First Aid Procedures
In the event of exposure to PF-750, follow these first aid measures immediately:

Exposure Route First Aid Measures

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[1]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[1]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1] Harmful if

swallowed.[1]

PF-750 Disposal Procedures
The disposal of PF-750 must be conducted in compliance with all applicable local, state, and

federal regulations. As a harmful chemical, it requires disposal as hazardous waste.

Step-by-Step Disposal Protocol:

Waste Identification and Segregation:

Identify the waste as a non-halogenated organic solid waste.
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Segregate PF-750 waste from other laboratory waste streams, especially from

incompatible materials.

Containerization:

Use a dedicated, properly labeled hazardous waste container. The container must be in

good condition, compatible with the chemical, and have a secure lid.

The label should clearly state "Hazardous Waste," the full chemical name "PF-750," the

CAS number "959151-50-9," and the associated hazards (e.g., "Harmful").

Accumulation:

Store the waste container in a designated satellite accumulation area within the laboratory.

Keep the container closed at all times except when adding waste.

Disposal Request:

Once the container is full or ready for disposal, contact your institution's Environmental

Health and Safety (EHS) department to arrange for pickup and disposal by a licensed

hazardous waste contractor.

Do not dispose of PF-750 down the drain or in regular trash.[1]

Spill Management
In the event of a spill, follow these procedures:

Evacuate and Secure: Evacuate personnel from the immediate spill area and ensure

adequate ventilation. Remove all sources of ignition.[1]

Containment: Prevent further spillage or leakage if it is safe to do so. Do not let the chemical

enter drains.[1]

Cleanup:

For small spills, collect the material using an inert absorbent material.
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For larger spills, dike the area to prevent spreading.

Place the collected material into a suitable container for disposal.

Decontamination: Clean the spill area thoroughly with a suitable solvent and then with soap

and water.

PF-750 Chemical and Physical Properties
Property Value

CAS Number 959151-50-9

Molecular Formula C₂₂H₂₃N₃O

Molecular Weight 345.44 g/mol

Purity >98%

Alternate Name
N-phenyl-4-(quinolin-3-ylmethyl)piperidine-1-

carboxamide

Primary Hazard Harmful if swallowed (H302)

Disposal Workflow Diagram
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On-site Procedures

Off-site Disposal

Step 1: Waste Identification
(Non-halogenated organic solid)

Step 2: Segregation
(Separate from incompatible waste)

Step 3: Containerization
(Labeled hazardous waste container)

Step 4: Accumulation
(Designated satellite area)

Step 5: EHS Notification
(Request for waste pickup)

Step 6: Licensed Disposal
(Incineration or other approved method)

Click to download full resolution via product page

Caption: Workflow for the proper disposal of PF-750.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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